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Compound of Interest

Compound Name: 8-Ethylquinoline-3-carboxamide

CAS No.: 71083-37-9

Cat. No.: B2789109

Get Quote

Executive Summary: Immediate Action Card
For immediate lab safety reference. Do not remove from waste accumulation area.
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Parameter Critical Directive

Primary Hazard

Irritant / Potential Aquatic Toxin. Treat as a

potential mutagen (quinoline scaffold

precaution).

Waste Class
Non-Halogenated Organic. (Unless dissolved in

halogenated solvents).

Disposal Method
High-Temperature Incineration (Must include

NOx scrubbing).

Drain Disposal
STRICTLY PROHIBITED. Toxic to aquatic life

with long-lasting effects.[1]

Spill Response

Isolate area.[1][2] Wear nitrile gloves +

N95/P100 mask. Absorb liquids with vermiculite;

sweep solids gently to avoid dust.

Compatibility

Incompatible with Strong Oxidizers (e.g.,

Peroxides, Nitric Acid).[2] Risk of violent

reaction.[2]

Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol.

8-Ethylquinoline-3-carboxamide is a nitrogen-containing heterocyclic compound. While

specific toxicological data for this exact isomer may be limited in public registries, its structural

core (quinoline) and functional groups (carboxamide) dictate our safety approach based on

Structure-Activity Relationship (SAR) analysis.

The Quinoline Scaffold Risk: Parent quinoline (CAS 91-22-5) is classified as a mutagen

(Muta. 2) and carcinogen (Carc.[1] 1B) [1]. While the 3-carboxamide substitution often

reduces direct DNA intercalation risks compared to the parent molecule, the Precautionary

Principle requires us to manage this substance as a suspected genotoxin.

Environmental Fate: The ethyl group at position 8 increases lipophilicity (LogP), making the

compound potentially bioaccumulative in aquatic organisms. This necessitates strict "Zero-
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Discharge" protocols for sink/sewer systems.

Thermal Decomposition: combustion releases Nitrogen Oxides (NOx), a regulated air

pollutant. Standard open burning is illegal; controlled incineration with scrubbing is

mandatory.

Pre-Disposal Stabilization & Segregation
The "Cradle-to-Grave" liability starts at the bench.

Before removing waste from the fume hood, you must stabilize the compound to prevent

reactions during storage.

A. Solid Waste (Pure Substance)
Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk during transport.

Bagging: If the solid is a fine powder, place it inside a sealed antistatic bag before placing it

in the rigid container to prevent dust inhalation upon reopening.

Labeling: Mark as "Hazardous Waste - Toxic Solid (Organic)."

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum.

Compatible: Methanol, Ethanol, DMSO, DMF, Ethyl Acetate.

Incompatible: Do not mix with concentrated nitric acid or peroxides.

pH Check: If the waste stream is acidic (common in carboxamide hydrolysis), neutralize to

pH 6–9 using Sodium Bicarbonate before adding to the organic waste drum to prevent drum

corrosion.

C. HPLC Effluent
Segregation: Do not mix with general organic waste if the mobile phase contains >5% water,

as this increases incineration costs. Use a dedicated "Aqueous-Organic" waste stream.
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Operational Workflows: Decision Matrices
Diagram 1: Laboratory Segregation Logic
This workflow ensures the compound is routed to the correct waste stream immediately after

use.

Waste Generation:
8-Ethylquinoline-3-carboxamide

Physical State?

Solid / Powder Solution / Mother Liquor

Stream A: Solid Hazardous
(Incineration)

 Double Bagged

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, EtOAc)

Aqueous Buffer
(>90% Water)

Stream B: Halogenated Liquid
(High Temp Incineration)

Stream C: High BTU Liquid
(Fuel Blending)

Stream D: Aqueous Toxic
(Water Treatment/Incineration)

Click to download full resolution via product page

Caption: Figure 1. Segregation logic based on physical state and solvent carrier. Correct

segregation reduces disposal costs and prevents cross-reactivity.
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Final Disposal & Destruction Methodology
For the EHS Manager coordinating with the Waste Hauler.

The only acceptable destruction method for 8-Ethylquinoline-3-carboxamide is High-

Temperature Incineration. Landfilling is not recommended due to leaching potential.

The Incineration Requirement
Because the molecule contains a Nitrogen atom in the ring (quinoline) and an amide nitrogen

(carboxamide), combustion follows this pathway:

Standard boilers may not handle the NOx load. You must verify your waste hauler utilizes a

facility with Selective Catalytic Reduction (SCR) or wet scrubbers.

Diagram 2: Industrial Destruction Path
Visualizing the fate of the chemical after it leaves the lab.

Lab Waste Container Hazmat Hauler
(RCRA Permitted)

 Manifested Rotary Kiln
(>1100°C)

Wet Scrubber / SCR
(NOx Removal) Gas Phase

Inorganic Ash
(Stabilized Landfill)

 Solid Phase

Clean Emission
(N2, CO2, H2O)

 Filtered

Click to download full resolution via product page

Caption: Figure 2. The "Cradle-to-Grave" destruction cycle ensuring thermal breakdown of the

quinoline ring and neutralization of nitrogen oxides.

Regulatory Compliance & Waste Codes
While "8-Ethylquinoline-3-carboxamide" is not explicitly listed in 40 CFR 261.33 (P or U lists),

it must be characterized based on the mixture properties.
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Regulatory Body Classification / Code Reasoning

EPA (RCRA) D001 (Ignitable)
If dissolved in flammable

solvents (MeOH, EtOH).

EPA (RCRA) Non-Regulated Hazardous

If solid. Note: Many institutions

default to assigning a state-

specific code (e.g., TX-01) or

treating as "Lab Pack" waste.

DOT (Transport) UN 2811 (Toxic Solid, Organic)

Proper Shipping Name: Toxic

solids, organic, n.o.s.

(Quinoline derivative).[3]

European Waste Catalogue 16 05 06*

Laboratory chemicals

consisting of or containing

dangerous substances

including mixtures of laboratory

chemicals.

Emergency Contingencies
Accidental Spillage (Solid)

Evacuate immediate area to let dust settle (2 minutes).

PPE: Don Safety Goggles, Nitrile Gloves (Double layer), and N95 Respirator.

Containment: Cover spill with wet paper towels to prevent dust generation.

Cleanup: Scoop material into a waste jar. Wipe surface with 10% bleach solution (oxidizes

the organic residue), followed by water.

Accidental Exposure[1]
Eye Contact: Rinse immediately for 15 minutes.[3][4][5] The carboxamide group can cause

irritation; quinoline ring is a lachrymator.

Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use ethanol (increases

absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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